2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide

Specification

• Molecular Formula: C28H29ClN4O3S
• Molecular Weight: 537.1 g/mol
• IUPAC Name: 2-[[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-chloro-4-methoxyphenyl)acetamide
• Standard InChI: InChI=1S/C28H29ClN4O3S/c1-28(2,3)19-8-6-18(7-9-19)26-31-32-27(33(26)21-11-13-22(35-4)14-12-21)37-17-25(34)30-20-10-15-24(36-5)23(29)16-20/h6-16H,17H2,1-5H3,(H,30,34)
• Standard InChI Key: JKMLUGBXMDRYOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C3=CC=C(C=C3)OC)SCC(=O)NC4=CC(=C(C=C4)OC)Cl

Introduction

Structural Characteristics

• Molecular Formula: The molecular formula of this compound is not explicitly provided in the available sources, but based on similar compounds, it is expected to be complex, involving carbon, hydrogen, nitrogen, oxygen, sulfur, and chlorine.

• Unique Features: The presence of a 4-tert-butylphenyl and a 4-methoxyphenyl group attached to the triazole ring, along with the sulfanyl linkage and the acetamide group, confers unique structural properties that could influence its biological interactions.

Synthesis and Chemical Behavior

The synthesis of such compounds typically involves multi-step organic synthesis techniques, including the formation of the triazole ring and the introduction of the sulfenamide functional group. The chemical behavior can be influenced by factors such as temperature, solvent choice, and reaction time, which are optimized to achieve high yields and purity.

Biological Activities and Potential Applications

While specific biological activities of 2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide are not detailed in the available literature, compounds with similar structures have shown potential in medicinal chemistry and pharmacology. These include interactions with various biological targets, which could lead to applications in drug development.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Unique Features
2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide	C29H31ClN4O3S	Contains a 4-chloro-2-methoxy-5-methylphenyl group instead of 3-chloro-4-methoxyphenyl
2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,5-dimethoxyphenyl)acetamide	Not specified	Contains a 3,5-dimethoxyphenyl group instead of 3-chloro-4-methoxyphenyl
2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide	C28H30N4O2S	Contains a 2-methylphenyl group instead of 3-chloro-4-methoxyphenyl

Research Findings and Future Directions

Given the lack of specific data on 2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide, further research is needed to explore its biological activities and potential applications. This could involve in vitro and in vivo studies to assess its efficacy and safety as a therapeutic agent.